Cas no 105049-03-4 (1,2-Benzenediamine,N1-(2,4,6-trinitrophenyl)-)

• Product Name: 1,2-Benzenediamine,N1-(2,4,6-trinitrophenyl)-
• CAS No: 105049-03-4
• MF: C₁₂H₉N₅O₆
• MW: 319.229761838913
• CID: 126585
• PubChem ID: 5370082
• Update Time: 2025-04-18

1,2-Benzenediamine,N1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-(2,4,6-trinitrophenyl)-
• 2-N-(2,4,6-trinitrophenyl)benzene-1,2-diamine
• N-(2,4,6-Trinitrophenyl)-O-phenylenediamine
• PBBLSELQFQHTAB-UHFFFAOYSA-N
• DTXSID50418671
• 105049-03-4

• Inchi： 1S/C12H9N5O6/c13-8-3-1-2-4-9(8)14-12-10(16(20)21)5-7(15(18)19)6-11(12)17(22)23/h1-6,14H,13H2
• InChI Key： PBBLSELQFQHTAB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1NC1C=CC=CC=1N)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 319.05537
• Monoisotopic Mass: 319.05528302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 167.47